(R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride

• IUPAC Name: (3R)-3-[(4-chlorophenyl)methoxy]pyrrolidine;hydrochloride
• InChI: InChI=1S/C11H14ClNO.ClH/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11;/h1-4,11,13H,5-8H2;1H/t11-;/m1./s1
• InChI Key: NQSYWPVXGAHGEU-RFVHGSKJSA-N
• Canonical SMILES: C1CNCC1OCC2=CC=C(C=C2)Cl.Cl
• Isomeric SMILES: C1CNC[C@@H]1OCC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• CAS RN: 1261234-02-9

Description

(R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride, commonly known as CBP, is a chemical compound used in scientific research for various purposes. It is a pyrrolidine derivative with a chloro-benzyloxy group attached to it. This compound has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Chiral Pyrrolidines : A study by Suto, Turner, and Kampf (1992) describes the synthesis of chiral 3-substituted pyrrolidines, highlighting the use of the chiral α-methylbenzyl functionality as a nitrogen protecting group and a chiral auxiliary in pyrrolidine nitrogen. This showcases the compound's role in creating structurally complex and stereochemically defined pyrrolidines, which are important in medicinal chemistry (Suto, Turner, & Kampf, 1992).

• Derivatives with Antimicrobial Properties : Research by Masila et al. (2020) synthesized pyrrolidine derivatives with potential antimicrobial properties, indicating the compound's application in developing new antimicrobial agents (Masila, Ndakala, Midiwo, Byamukama, Kamau, Kumarihamy, & Muhammad, 2020).

Chemical Synthesis Techniques

• Efficient Synthesis of Functionalized Pyrrolidines : Zhou, Chen, and Cao (2007) utilized (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride in the synthesis of partially protected pyrrolidines, indicating its role in the efficient and selective synthesis of complex organic molecules (Zhou, Chen, & Cao, 2007).

Pharmaceutical Applications

• Intermediate in Drug Synthesis : A study by Fort (2002) discusses the use of 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide, a derivative of (R)-3-(4-Chloro-benzyloxy)-pyrrolidine, as an intermediate in the production of pharmaceutically effective compounds, demonstrating its role in drug synthesis (Fort, 2002).

Novel Compound Development

• Development of Selective Enzyme Inhibitors : BertiniVincenzo et al. (1993) synthesized new monomers and polymeric derivatives of 4-aminomethyl-5-ethoxy-3-[(4-vinyl) benzyloxy]pyridine, planned as selective inhibitors of copper-containing amine oxidases. This research demonstrates the potential of derivatives of (R)-3-(4-Chloro-benzyloxy)-pyrrolidine in the development of enzyme inhibitors (BertiniVincenzo, Pocci, Lucchesini, De, Picci, & Iemma, 1993).